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An in-depth analysis of the primary methodologies used to classify solar flares, including the

GOES X-ray Classification, the H-alpha Optical Classification, and the Mount Wilson Sunspot

Classification. This guide provides a detailed comparison of their observational techniques,

classification scales, and their interrelationships, supported by quantitative data to aid in

research and analysis.

Solar flares, sudden and intense bursts of radiation from the Sun's atmosphere, are a key focus

of heliophysics and space weather research. The ability to consistently classify these events is

crucial for understanding their underlying physics, predicting their occurrence, and mitigating

their potential impacts on terrestrial and space-based technologies. Over the decades, several

classification schemes have been developed, each with its own strengths and observational

basis. This guide provides a comparative analysis of the most significant methods: the now-

standard GOES X-ray classification, the historical yet still relevant H-alpha optical classification,

and the flare-potential-indicating Mount Wilson classification of sunspot groups.

Comparative Analysis of Classification Schemes
The classification of solar flares has evolved with advancements in observational technology.

While early classifications relied on optical observations of the chromosphere, the advent of

space-based observatories has allowed for direct measurement of the high-energy emissions

that are a more direct proxy for a flare's total energy release.
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GOES X-ray Classification
The Geostationary Operational Environmental Satellite (GOES) network provides the modern

standard for solar flare classification. This system categorizes flares based on their peak soft X-

ray flux in the 1 to 8 Ångström (0.1 to 0.8 nm) wavelength band, as measured by sensors on

the GOES spacecraft. This method is favored for its quantitative and objective nature, providing

a direct measure of the flare's energy output.

The GOES classification is a logarithmic scale, with each class representing a tenfold increase

in energy. The classes are designated A, B, C, M, and X, with A being the smallest and X the

largest. Each class is further subdivided with a numerical suffix from 1 to 9 (e.g., C1, M5, X2),

providing a finer scale of intensity. X-class flares with a peak flux greater than 10⁻³ W/m² can

have a numerical suffix of 10 or higher.

H-alpha (Hα) Optical Classification
Before the continuous X-ray monitoring from space, solar flares were classified based on their

appearance in the H-alpha spectral line (656.3 nm). This method relies on ground-based

optical telescopes and assesses two main characteristics of the flare's chromospheric

manifestation: its area and its brightness.

The "importance" of a flare in the H-alpha system is a two-character code. The first character is

a number from 'S' (for subflare) to '4', representing the corrected area of the flare in millionths

of the solar hemisphere. The second character is a letter—'f' (faint), 'n' (normal), or 'b' (brilliant)

—which qualitatively describes the flare's peak brightness. While this system provided a crucial

historical foundation, it is considered less direct than the GOES classification because the H-

alpha emission represents only a fraction of the total energy released in a flare.

Mount Wilson Sunspot Classification
This classification scheme does not directly categorize the flares themselves but rather the

sunspot groups where they are most likely to originate. The Mount Wilson system classifies

sunspot groups based on their magnetic complexity and the distribution of magnetic polarities.

There is a strong correlation between the magnetic complexity of a sunspot group and its

likelihood of producing powerful flares.
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The classes range from simple magnetic configurations, such as 'Alpha' (unipolar) and 'Beta'

(bipolar), to highly complex configurations like 'Beta-Gamma-Delta' and 'Delta'. Sunspot groups

with 'Delta' configurations—where umbrae of opposite polarity are located within the same

penumbra—are known to be the most prolific producers of major solar flares.

Quantitative Data Comparison
The following tables summarize the quantitative aspects of each classification system and the

statistical relationship between them.

GOES X-ray Class
Peak Flux Range (1-8 Å)
(watts/m²)

Associated Earth Effects

A < 10⁻⁷ Background level

B 10⁻⁷ to < 10⁻⁶ Very minor, if any

C 10⁻⁶ to < 10⁻⁵
Minor, with few noticeable

consequences on Earth

M 10⁻⁵ to < 10⁻⁴

Can cause brief radio

blackouts in polar regions and

minor radiation storms

X ≥ 10⁻⁴

Can trigger planet-wide radio

blackouts and long-lasting

radiation storms

Table 1: GOES Solar Flare X-ray Classification and Terrestrial Impacts. This table details the

logarithmic scale of the GOES classification based on peak soft X-ray flux and the potential

consequences of each flare class on Earth.
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H-alpha Importance
Corrected Area (Millionths
of Hemisphere)

Brightness Qualifier

S (Subflare) < 100 f, n, b

1 100 - 250 f, n, b

2 250 - 600 f, n, b

3 600 - 1200 f, n, b

4 > 1200 f, n, b

Table 2: H-alpha Optical Flare Classification. This table outlines the classification of solar flares

based on their area and brightness as observed in the H-alpha spectral line. 'f' denotes faint, 'n'

normal, and 'b' brilliant.

Mount Wilson Sunspot
Class

Description
Percentage of Flares by
GOES Class Occurring in
this Sunspot Type

B-Class

α (Alpha) Unipolar sunspot group. 2.50%

β (Beta)
Bipolar group with a simple

division between polarities.
71.30%

γ (Gamma)
Complex region with irregularly

distributed polarities.
0.00%

βδ (Beta-Delta)
Beta group containing at least

one delta spot.
0.20%

γδ (Gamma-Delta)
Gamma group containing at

least one delta spot.
0.03%

βγδ (Beta-Gamma-Delta)
Beta-gamma group containing

at least one delta spot.
25.47%
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Table 3: Correlation of Mount Wilson Sunspot Classification with GOES Flare Production. This

table shows the percentage of B, C, M, and X-class flares that originate from different types of

sunspot magnetic configurations. The data clearly indicates that the most magnetically complex

groups, particularly the βγδ class, are responsible for the vast majority of the most powerful X-

class flares.

Experimental Protocols
The methodologies for classifying solar flares are distinct for each system, relying on specific

instrumentation and data analysis procedures.

GOES X-ray Classification Protocol
Data Acquisition: The GOES satellites continuously monitor the Sun's soft X-ray output in the

1-8 Å and 0.5-4 Å wavelength bands using X-ray sensors.

Event Identification: A flare event is identified when there is a steep and monotonic increase

in the 1-8 Å flux for four consecutive one-minute intervals, with the final value being

significantly higher than the initial one.

Peak Flux Determination: The maximum one-minute averaged flux value during the event is

recorded as the peak flux.

Classification: The flare is classified into A, B, C, M, or X based on the logarithmic scale of its

peak flux. The numerical suffix is determined by the multiplier of the peak flux within that

class (e.g., a peak flux of 2.4 x 10⁻⁵ W/m² is classified as an M2.4 flare).

Event End: The event is considered to have ended when the flux level decays to a point

halfway between the peak flux and the pre-flare background level.

H-alpha Classification Protocol
Observation: Solar observers use ground-based telescopes equipped with narrow-bandpass

filters centered on the H-alpha spectral line (656.3 nm) to monitor the Sun's chromosphere.

Flare Detection: A flare is identified as a sudden, rapid, and intense brightening in the

chromosphere.
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Area Measurement: At the time of maximum brightness, the area of the flare plage is

measured. This apparent area is then corrected for foreshortening (the effect of the flare's

position on the curved solar disk) to determine the true area in millionths of the solar

hemisphere.

Brightness Estimation: The peak brightness of the flare is qualitatively assessed by the

observer and categorized as faint (f), normal (n), or brilliant (b) relative to the surrounding

chromosphere.

Classification: The flare is assigned its two-character importance class based on the

corrected area and the estimated brightness (e.g., 2b for a large and brilliant flare).

Mount Wilson Classification Protocol
Data Acquisition: High-resolution images of sunspot groups (active regions) are obtained,

typically in white light, along with magnetograms which map the magnetic polarity and

strength across the region.

Polarity Mapping: The magnetogram is used to identify the distribution of positive and

negative magnetic polarities within the sunspot group.

Configuration Analysis: The spatial arrangement and complexity of these polarities are

analyzed.

Classification: The sunspot group is assigned a classification (Alpha, Beta, Gamma, Delta,

and combinations thereof) based on its magnetic configuration. For example, a group with a

simple positive and negative polarity is a Beta group, while a group with umbrae of opposite

polarity within a single penumbra is classified as having a Delta spot.

Visualizing the Classification Workflow
The following diagrams illustrate the logical flow and relationships of the solar flare

classification methods.
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Figure 1: Workflow of Solar Flare Classification Methods.
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Figure 2: Logical Relationship Between Classification Methods.

Conclusion
The classification of solar flares is a fundamental aspect of solar physics and space weather

forecasting. While the H-alpha and Mount Wilson classifications provide valuable historical

context and predictive insight into flare potential, the GOES X-ray classification has become

the definitive standard due to its objective, quantitative measurement of a flare's peak energy

output. Understanding the methodologies, scales, and interrelationships of these different

systems is essential for researchers and scientists analyzing both current and historical solar

data. The quantitative relationships, particularly between sunspot magnetic complexity and

flare intensity, underscore the physical connection between the Sun's magnetic field and its

most energetic eruptions.
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To cite this document: BenchChem. [A Comparative Guide to Solar Flare Classification
Methods for Researchers and Scientists]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1177992#comparative-analysis-of-different-solar-
flare-classification-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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